Cas no 7639-52-3 (3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline)
7639-52-3 structure
Product Name:3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline
CAS No:7639-52-3
MF:C10H6ClN3
MW:203.627740383148
CID:982636
PubChem ID:269128
Update Time:2025-04-20
3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline
- 3-chloro[1,2,4]triazolo[3,4-a]isoquinoline
- 3-Chloro-s-triazolo-[3,4-a]-isoquinoline
- 3-Chloro-s-triazolo< 3,4-a> isochinolin
- 3-Chlor-s-triazolo< 3,4-a> isochinolin
- 3-Chlor-s-triazolo< 3.4-a> isochinolin
- AC1L6LRL
- AC1Q3S0Y
- AG-J-10516
- AR-1F2446
- CTK5E2899
- NSC109719
- CHEMBL1722848
- MLS002704176
- NSC-109719
- DTXSID40296521
- SCHEMBL11844977
- SMR001570882
- 7639-52-3
-
- Inchi: 1S/C10H6ClN3/c11-10-13-12-9-8-4-2-1-3-7(8)5-6-14(9)10/h1-6H
- InChI Key: RAODSHJLXPOCGT-UHFFFAOYSA-N
- SMILES: ClC1=NN=C2C3C=CC=CC=3C=CN21
Computed Properties
- Exact Mass: 203.02518
- Monoisotopic Mass: 203.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.48
- Refractive Index: 1.743
- PSA: 30.19
3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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